Cas no 26473-08-5 (1,4-Naphthoquinone-d6)
1,4-Naphthoquinone-d6 structure
Product Name:1,4-Naphthoquinone-d6
CAS No:26473-08-5
MF:C10H6O2
MW:164.190412998199
CID:253907
PubChem ID:12200673
Update Time:2025-04-19
1,4-Naphthoquinone-d6 Chemical and Physical Properties
Names and Identifiers
-
- 1,4-Naphthalenedione-2,3,5,6,7,8-d6(9CI)
- 1,4-Naphthoquinone-d6neat
- 1,4< D6> -Naphthochinon
- 1,4-dioxo-1,4-dihydronaphthalene-2,3-dicarbonitrile
- 1,4-Naphthochinon-d(6)
- 1,4-naphthoquinone-2,3-dicarbonitrile
- 2,3,5,6,7,8-hexadeute
- 2,3-dicyano-1,4-naphthoquinone
- 2,3-dicyano-1,4-napthoquinone
- 2,3-dicyanonaphtho-1,4-quinone
- 2.3-dicyano-1,4-naphtho-quinone
- AC1L408X
- AC1Q6JAA
- AG-D-09554
- AR-1B7872
- Hexadeuterio-1,4-naphthoquinone
- Hexadeuteronaphtha-1,4-chinon
- KST-1A9571
- NSC146588
- SureCN187098
- CS-0566609
- 26473-08-5
- D99241
- 2,3,5,6,7,8-hexadeuterionaphthalene-1,4-dione
- 1,4-naphthoquinone-d6
- 1,4-Naphthalenedione-2,3,5,6,7,8-d6 (9CI)
- HY-W015490S
- 1,4-Naphthoquinone-d6
-
- Inchi: 1S/C10H6O2/c11-9-5-6-10(12)8-4-2-1-3-7(8)9/h1-6H/i1D,2D,3D,4D,5D,6D
- InChI Key: FRASJONUBLZVQX-MZWXYZOWSA-N
- SMILES: O=C1C([2H])=C([2H])C(C2C([2H])=C([2H])C([2H])=C([2H])C=21)=O
Computed Properties
- Exact Mass: 164.074
- Monoisotopic Mass: 164.074
- Isotope Atom Count: 6
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 12
- Rotatable Bond Count: 0
- Complexity: 227
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.7
- Topological Polar Surface Area: 34.1A^2
Experimental Properties
- Density: 1.34
- Boiling Point: 297.935 °C at 760 mmHg
- Flash Point: 111.219 °C
- PSA: 34.14000
- LogP: 1.62180
1,4-Naphthoquinone-d6 Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | N368489-1mg |
1,4-Naphthoquinone-d6 |
26473-08-5 | 1mg |
$ 58.00 | 2023-09-06 | ||
| TRC | N368489-2mg |
1,4-Naphthoquinone-d6 |
26473-08-5 | 2mg |
$ 75.00 | 2023-09-06 | ||
| TRC | N368489-10mg |
1,4-Naphthoquinone-d6 |
26473-08-5 | 10mg |
$ 141.00 | 2023-09-06 | ||
| A2B Chem LLC | AB31161-50mg |
1,4-Naphthalenedione-2,3,5,6,7,8-d6 (9CI) |
26473-08-5 | 50mg |
$474.00 | 2024-04-20 | ||
| A2B Chem LLC | AB31161-100mg |
1,4-Naphthalenedione-2,3,5,6,7,8-d6 (9CI) |
26473-08-5 | 100mg |
$686.00 | 2024-04-20 |
1,4-Naphthoquinone-d6 Related Literature
-
Yang Chen,Di Zhou,Zheyi Meng,Jin Zhai Chem. Commun., 2016,52, 10020-10023
-
Michael Kappl,Paul M. Young,Daniela Traini,Sanyog Jain RSC Adv., 2016,6, 25789-25798
-
Mei Zhang,Jingjing Guo,Tingting Liu,Zhanyu He,Majeed Irfan,Zujin Zhao,Zhuo Zeng J. Mater. Chem. C, 2020,8, 14919-14924
-
4. An integrated chip for immunofluorescence and its application to analyze lysosomal storage disordersJie Shen,Ying Zhou,Tu Lu,Junya Peng,Zhixiang Lin,Yuhong Pang,Li Yu Lab Chip, 2012,12, 317-324
-
Christian K. Rank,Alexander W. Jones,Tatjana Wall,Patrick Di Martino-Fumo,Sarah Schröck,Markus Gerhards,Frederic W. Patureau Chem. Commun., 2019,55, 13749-13752
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